Cas no 1134766-79-2 (2-(1H-pyrazol-1-yl)ethanimidamide)

• Product Name: 2-(1H-pyrazol-1-yl)ethanimidamide
• CAS No: 1134766-79-2
• MF: C₅H₈N₄
• MW: 124.14381980896
• MDL: MFCD09941163
• CID: 2193972
• PubChem ID: 24702034
• Update Time: 2025-10-30

2-(1H-pyrazol-1-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-1-yl)acetimidamide hydrochloride
• 2-(1H-pyrazol-1-yl)ethanimidamide
• 2-pyrazol-1-ylethanimidamide
• AKOS000183939
• F8881-8590
• 1134766-79-2
• SCHEMBL25401899
• EN300-245186
• 2-(1H-Pyrazol-1-yl)acetimidamide

• MDL： MFCD09941163
• Inchi： 1S/C5H8N4/c6-5(7)4-9-3-1-2-8-9/h1-3H,4H2,(H3,6,7)
• InChI Key： SCSJUIZPWDBNFV-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)CC(=N)N

Computed Properties

• Exact Mass: 124.075
• Monoisotopic Mass: 124.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.7A^2
• XLogP3: -0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(1H-pyrazol-1-yl)ethanimidamide

2-(1H-Pyrazol-1-yl)ethanimidamide (CAS No. 1134766-79-2): A Comprehensive Guide to Its Properties and Applications

2-(1H-Pyrazol-1-yl)ethanimidamide, with the CAS No. 1134766-79-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and ethanimidamide functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C5H9N5, offers a robust framework for further chemical modifications, making it a valuable asset in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 2-(1H-pyrazol-1-yl)ethanimidamide has surged, driven by their applications in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate enzymatic activity, a topic frequently searched in AI-driven drug design platforms. The compound’s pyrazole ring is a key motif in many FDA-approved drugs, aligning with trends in fragment-based drug discovery.

The synthesis of CAS No. 1134766-79-2 typically involves nucleophilic substitution reactions, with yields optimized through modern green chemistry techniques. This aligns with the growing emphasis on sustainable synthesis in the chemical industry, a hot topic in academic publications and patent filings. Analytical methods such as HPLC and NMR spectroscopy are employed to ensure high purity, a critical factor for its use in high-throughput screening assays.

Beyond pharmaceuticals, 2-(1H-pyrazol-1-yl)ethanimidamide finds utility in agrochemical formulations, where its derivatives exhibit herbicidal and fungicidal properties. This dual applicability resonates with searches for multi-purpose chemical intermediates in crop protection research. Its stability under physiological conditions also makes it a candidate for prodrug development, a niche yet rapidly evolving field.

From a commercial perspective, suppliers of CAS No. 1134766-79-2 highlight its role in custom synthesis projects, catering to contract research organizations (CROs). The compound’s structure-activity relationship (SAR) data is often queried in cheminformatics databases, reflecting its relevance in computational chemistry. Regulatory compliance, including REACH and GMP standards, further underscores its industrial viability.

In conclusion, 2-(1H-pyrazol-1-yl)ethanimidamide exemplifies the intersection of medicinal chemistry and industrial applications. Its CAS No. 1134766-79-2 serves as a gateway to innovative solutions in life sciences, addressing both current challenges and future opportunities in molecular design.